Cas no 696650-14-3 (benzyl N-(3-fluoro-2-methylphenyl)carbamate)

• Product Name: benzyl N-(3-fluoro-2-methylphenyl)carbamate
• CAS No: 696650-14-3
• MF: C₁₅H₁₄FNO₂
• MW: 259.275567531586
• CID: 5331509
• Update Time: 2025-05-20

benzyl N-(3-fluoro-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-fluoro-2-methylphenyl)carbamate

• Inchi： 1S/C15H14FNO2/c1-11-13(16)8-5-9-14(11)17-15(18)19-10-12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： OVCFQVKMRKPTTD-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=CC=CC(F)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on benzyl N-(3-fluoro-2-methylphenyl)carbamate

Introduction to Benzyl N-(3-fluoro-2-methylphenyl)carbamate (CAS No. 696650-14-3)

Benzyl N-(3-fluoro-2-methylphenyl)carbamate, a compound with the chemical identifier CAS No. 696650-14-3, is a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyl group and a N-(3-fluoro-2-methylphenyl) moiety, contribute to its unique chemical properties and potential therapeutic benefits.

The benzyl group, characterized by its phenyl ring attached to a methyl group via an amide bond, is known for its stability and ability to enhance the bioavailability of pharmaceutical compounds. In contrast, the 3-fluoro-2-methylphenyl substituent introduces fluorine and methyl groups into the aromatic ring, which can significantly influence the compound's metabolic pathways and pharmacokinetic behavior. This combination of structural elements makes Benzyl N-(3-fluoro-2-methylphenyl)carbamate a promising candidate for further investigation in drug development.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom, due to its electronegativity and ability to affect electronic distribution across the molecule, can enhance binding affinity and metabolic stability. This has led to the exploration of various fluorinated derivatives as potential drug candidates. Among these, Benzyl N-(3-fluoro-2-methylphenyl)carbamate has garnered attention for its potential applications in treating various diseases.

In vitro studies have demonstrated that Benzyl N-(3-fluoro-2-methylphenyl)carbamate exhibits notable pharmacological properties. Its interaction with biological targets suggests that it may have therapeutic effects in areas such as inflammation, pain management, and neuroprotection. The compound's ability to modulate enzymatic activity and receptor binding has been a focus of interest for researchers seeking novel therapeutic agents.

The synthesis of Benzyl N-(3-fluoro-2-methylphenyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the benzyl group is typically achieved through carbamylation reactions, while the attachment of the 3-fluoro-2-methylphenyl moiety involves selective fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

One of the key challenges in working with Benzyl N-(3-fluoro-2-methylphenyl)carbamate is its potential sensitivity to environmental conditions such as moisture and light. This necessitates careful handling and storage protocols to maintain its integrity during both synthesis and application. Despite these challenges, the compound's unique properties make it a valuable asset in pharmaceutical research.

The pharmacokinetic profile of Benzyl N-(3-fluoro-2-methylphenyl)carbamate is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These findings suggest that it may be suitable for systemic delivery in therapeutic settings.

In conclusion, Benzyl N-(3-fluoro-2-methylphenyl)carbamate (CAS No. 696650-14-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated pharmacological properties make it an attractive candidate for further research and development. As advancements continue to be made in medicinal chemistry, compounds like this are poised to play a crucial role in addressing unmet medical needs.